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Introduction

Adenosine is a purine nucleoside that modulates numerous physiological processes by
activating four subtypes of G protein-coupled receptors: Al, A2A, A2B, and A3.[1][2][3][4]
These receptors are implicated in a variety of pathologies, making them attractive targets for
drug discovery. Adenosine analogs are continuously being developed to selectively target these
receptors for therapeutic benefit. 2-Aminomethyl adenosine is a synthetic analog of
adenosine. These application notes provide detailed protocols for the in vitro characterization of
2-Aminomethyl adenosine, focusing on its interaction with adenosine receptors and its
potential cytotoxic effects.

Signaling Pathways of Adenosine Receptors

Adenosine receptors are coupled to different G proteins and thus trigger distinct downstream
signaling cascades. The Al and A3 receptors are typically coupled to inhibitory G proteins
(Gi/o), while the A2A and A2B receptors are coupled to stimulatory G proteins (Gs).[4]
Activation of Al receptors leads to the inhibition of adenylyl cyclase, resulting in decreased
intracellular cyclic AMP (CAMP) levels.[4] Conversely, activation of A2A receptors stimulates
adenylyl cyclase, leading to an increase in CAMP.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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